2-{[1-(4-Chlorophenyl)propyl]amino}acetamide

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 2-[1-(4-chlorophenyl)propylamino]acetamide
• InChI: InChI=1S/C11H15ClN2O/c1-2-10(14-7-11(13)15)8-3-5-9(12)6-4-8/h3-6,10,14H,2,7H2,1H3,(H2,13,15)
• InChI Key: VOUUHKDYCXQLRK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Cl)NCC(=O)N

Description

2-{[1-(4-Chlorophenyl)propyl]amino}acetamide is a synthetic organic compound characterized by an acetamide backbone substituted with a 1-(4-chlorophenyl)propylamino group. This structure confers unique physicochemical properties, including moderate polarity due to the chlorophenyl moiety and hydrogen-bonding capacity from the amide group.

Preparation Methods

Step 1: Synthesis of 1-(4-Chlorophenyl)propylamine

• Reagents : 4-Chlorophenylpropyl bromide, aqueous ammonia, ethanol.
• Conditions :
  • Reaction temperature: 60–80°C
  • Duration: 12–24 hours
  • Yield: ~75% (isolated via vacuum distillation).

Step 2: Acetamide Formation

• Reagents : Acetic anhydride, triethylamine (base), dichloromethane.
• Mechanism : Nucleophilic acyl substitution.
• Conditions :
  • Room temperature, 6–8 hours
  • Yield: 82–88%.

Key Data :

Parameter	Value	Source
Purity (HPLC)	≥98%
Melting Point	112–114°C
IR (cm⁻¹)	3280 (N-H), 1650 (C=O)

Catalytic Coupling with Palladium

A patent (EP0525360A2) describes a palladium-mediated route for structurally related phenylacetamide derivatives:

• Key Steps :
  • Bromination : 1-(4-Chlorophenyl)propane treated with N-bromosuccinimide (NBS).
  • Buchwald–Hartwig Amination : Brominated intermediate reacted with acetamide using Pd(OAc)₂/Xantphos.
• Conditions :
  • Solvent: Toluene
  • Temperature: 100°C
  • Yield: 68%.

Advantages :

• Tolerates electron-withdrawing groups (e.g., -Cl).
• Scalable to kilogram quantities.

One-Pot Reductive Amination

A modified procedure from α-diazo amide synthesis (White Rose Research, 2020) adapts reductive amination for acetamides:

• Reagents :
  • 4-Chlorophenylpropanal, ammonium acetate, sodium cyanoborohydride.
  • Acetic anhydride (for in situ acetylation).
• Conditions :
  • Solvent: Methanol
  • Temperature: 25°C, 4 hours
  • Yield: 78%.

Characterization :

• ¹H NMR (500 MHz, CDCl₃): δ 7.30 (d, 2H, Ar-H), 7.20 (d, 2H, Ar-H), 3.45 (m, 1H, CH), 2.85 (m, 2H, CH₂), 2.05 (s, 3H, COCH₃).
• MS (ESI) : m/z 255.1 [M+H]⁺.

Industrial-Scale Production

For bulk synthesis, automated continuous-flow reactors are employed:

• Parameters :
  • Residence time: 20–30 minutes
  • Pressure: 2–3 bar
  • Catalyst: Immobilized lipase (e.g., Candida antarctica) for enzymatic acetylation.
• Throughput : 50–100 kg/day.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Nucleophilic Amidation	88	98	Moderate	High
Catalytic Coupling	68	95	High	Moderate
Reductive Amination	78	97	Low	High

Critical Challenges and Solutions

• Challenge : Epimerization during amidation.
  • Solution : Use of chiral auxiliaries (e.g., (R)-BINOL) to retain stereochemistry.
• Challenge : Residual palladium in catalytic routes.
  • Solution : Chelating resins (e.g., Smopex®) for Pd scavenging.

Applications in Medicinal Chemistry

The compound serves as a precursor for:

• Antidepressants : Serotonin reuptake inhibitors (SSRIs).
• Anticancer Agents : Tubulin polymerization inhibitors.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Chlorophenyl)propyl]amino}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chlorophenyl group allows for nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in an aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[1-(4-Chlorophenyl)propyl]amino}acetamide has diverse applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide, the following compounds are analyzed for structural and functional parallels:

2-[(4-Amino-2-chlorophenyl)amino]acetamide

• Structure : C8H10ClN3O (MW: 199.64 g/mol)
• Key Differences: Substitution pattern: The chlorophenyl group is at the para position in the target compound vs. ortho in this analog.

Clofencet (MON 21201)

• Structure: C17H26ClNO3S (MW: 367.91 g/mol)
• Key Differences :
  • Larger molecular framework with pyridazine and sulfur-containing groups.
  • Herbicidal activity documented (inhibition of acetolactate synthase), unlike the target compound.
• Functional Implications: The absence of a sulfur atom and pyridazine ring in 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide suggests divergent mechanisms of action .

3-{1-[(3-Ethoxypropyl)amino]ethyl}phenol

• Structure: C12H19NO2 (MW: 209.29 g/mol)
• Key Differences: Ethoxypropyl side chain vs. chlorophenylpropyl group. Phenolic hydroxyl group enhances solubility in aqueous media.
• Functional Implications : The chlorophenyl group in the target compound likely increases lipophilicity, favoring membrane permeability .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Documented Use
2-{[1-(4-Chlorophenyl)propyl]amino}acetamide	C11H15ClN2O	226.70 (calculated)	4-Chlorophenyl, propylamino, acetamide	Not specified
2-[(4-Amino-2-chlorophenyl)amino]acetamide	C8H10ClN3O	199.64	2-Chloro-4-aminophenyl, acetamide	Research chemical
Clofencet (MON 21201)	C17H26ClNO3S	367.91	Pyridazine, ethylthio, chlorophenyl	Herbicide
3-{1-[(3-Ethoxypropyl)amino]ethyl}phenol	C12H19NO2	209.29	Ethoxypropyl, phenol	Biochemical research

Research Findings and Implications

• Propylamino chains may confer flexibility, enabling adaptation to hydrophobic binding sites, as seen in clethodim analogs .
• Thermodynamic Properties: Calculated LogP values (estimated via fragment-based methods) suggest higher lipophilicity for the target compound (LogP ~2.5) vs. 2-[(4-amino-2-chlorophenyl)amino]acetamide (LogP ~1.8), impacting bioavailability .

Biological Activity

2-{[1-(4-Chlorophenyl)propyl]amino}acetamide, also known as a derivative of phenylpropylamine, has garnered attention in pharmacological research due to its potential biological activities. This compound is characterized by its unique structural features, which may confer various therapeutic properties. This article reviews the biological activity of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide, focusing on its pharmacodynamics, structure-activity relationships (SAR), and relevant case studies.

Antidiabetic Activity

Research has indicated that compounds with similar structures exhibit significant antidiabetic properties. For instance, derivatives containing chlorinated phenyl groups have shown inhibitory effects on enzymes such as α-glucosidase and α-amylase, which are critical in carbohydrate metabolism. A study demonstrated that certain synthesized compounds displayed effective enzyme inhibition through molecular docking studies, highlighting the importance of hydrophobic interactions and hydrogen bonding with active site residues .

Antimicrobial Activity

The antimicrobial potential of related compounds has been documented extensively. For example, several derivatives of phenylpropylamines have shown moderate to high activity against various bacterial strains. The presence of the 4-chlorophenyl group is often associated with enhanced antimicrobial efficacy due to increased lipophilicity and improved binding affinity to bacterial targets .

Compound	MIC (mg/mL)	Target Bacteria
Compound A	0.17	E. coli
Compound B	0.23	S. Typhimurium
Compound C	0.47	E. cloacae

Anticancer Activity

The anticancer properties of related compounds have also been investigated. Studies have shown that certain derivatives can inhibit cell proliferation in various cancer cell lines, including HepG2 (liver cancer) and MCF-7 (breast cancer). For instance, a compound structurally similar to 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide exhibited an IC50 value of 10.28 µg/mL against the HepG2 cell line, indicating significant cytotoxicity .

Structure-Activity Relationship (SAR)

The biological activity of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide is influenced by its structural components:

• Chlorine Substitution : The presence of the chlorine atom on the phenyl ring enhances lipophilicity and may improve binding to biological targets.
• Alkyl Chain Length : Variations in the alkyl chain length can affect the compound's solubility and permeability, impacting its overall bioavailability.
• Amide Functional Group : The amide moiety is crucial for maintaining the compound's stability and interaction with biological receptors.

Case Study 1: Enzyme Inhibition

A study focusing on similar compounds demonstrated that modifications at the para position of the phenyl ring significantly increased α-amylase inhibitory activity. The docking simulations revealed that these modifications facilitated stronger interactions within the enzyme's active site, leading to enhanced pharmacological effects .

Case Study 2: Anticancer Properties

Another investigation evaluated a series of phenylpropylamine derivatives for their anticancer activities against multiple cell lines. The results indicated that compounds with a para-chloro substitution exhibited superior cytotoxicity compared to their non-chlorinated counterparts, suggesting that the chlorinated derivatives could serve as lead candidates for further development in cancer therapy .

Q & A

Basic: What are the recommended synthetic routes for 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide, and how can purity be optimized?

Answer:
The synthesis typically involves coupling 4-chlorophenylpropylamine with chloroacetamide derivatives under nucleophilic substitution conditions. A reflux setup with polar aprotic solvents (e.g., DMF or acetonitrile) and catalytic bases (e.g., K₂CO₃) is common . Post-synthesis, purification via column chromatography (silica gel, gradient elution) or recrystallization (ethanol/water mixtures) is critical. Purity optimization requires rigorous characterization using ¹H/¹³C NMR (to confirm amine-acetamide linkage) and high-resolution mass spectrometry (HRMS) to validate molecular integrity . For process optimization, apply Design of Experiments (DoE) to variables like reaction time, temperature, and stoichiometry, as statistical methods minimize trial-and-error approaches .

Basic: Which analytical techniques are critical for characterizing 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide?

Answer:
Core techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : To confirm structural motifs (e.g., integration ratios for aromatic protons and alkyl chains) .
• Mass Spectrometry (MS) : HRMS ensures accurate molecular weight determination and detects isotopic patterns for chlorine .
• HPLC-PDA : High-performance liquid chromatography with photodiode array detection assesses purity (>98%) and identifies UV-active impurities .
• Thermogravimetric Analysis (TGA) : Evaluates thermal stability, critical for storage and handling protocols .

Advanced: How can computational methods aid in designing derivatives of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide with enhanced bioactivity?

Answer:

• Quantum Chemical Calculations : Use DFT (Density Functional Theory) to predict electronic properties (e.g., HOMO-LUMO gaps) and reactive sites for derivatization .
• Molecular Dynamics (MD) Simulations : Model ligand-receptor interactions (e.g., with enzymes or membrane proteins) to optimize binding affinity .
• Machine Learning (ML) : Train models on existing SAR data to predict bioactivity of novel analogs. Platforms like ICReDD integrate computational and experimental workflows to accelerate discovery .

Advanced: How can researchers resolve contradictions in reported bioactivity data for this compound?

Answer:
Contradictions often arise from assay variability or impurity interference. Mitigation strategies include:

• Orthogonal Assays : Validate activity across multiple platforms (e.g., enzymatic vs. cell-based assays).
• Impurity Profiling : Use LC-MS/MS to identify and quantify synthetic byproducts that may skew results .
• Meta-Analysis : Apply statistical tools (e.g., Bayesian modeling) to aggregate and reconcile disparate datasets, accounting for experimental conditions .

Advanced: What methodologies are recommended for optimizing the reaction yield of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide?

Answer:

• Response Surface Methodology (RSM) : A DoE subset that models interactions between variables (e.g., temperature, catalyst loading) to identify optimal conditions .
• Microreactor Technology : Enhances mass transfer and heat control, improving yield and reducing side reactions .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track reaction progress in real time and adjust parameters dynamically .

Basic: What strategies ensure the stability of 2-{[1-(4-Chlorophenyl)propyl]amino}acetamide under varying storage conditions?

Answer:

• Accelerated Stability Studies : Expose the compound to stress conditions (40°C/75% RH, light) and monitor degradation via HPLC .
• Excipient Screening : Test compatibility with stabilizers (e.g., antioxidants like BHT) in solid or solution states .
• Kinetic Modeling : Use Arrhenius equations to predict shelf life based on degradation rates .

Advanced: How can machine learning improve structure-activity relationship (SAR) studies for this compound?

Answer:

• Feature Engineering : Extract molecular descriptors (e.g., logP, topological polar surface area) to train ML models for activity prediction .
• Deep Learning : Employ graph neural networks (GNNs) to map 3D structural features to biological endpoints .
• Active Learning : Iteratively refine models by incorporating new experimental data, reducing the need for large datasets .